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Introduction
AZD5718 is an orally active, potent, and selective inhibitor of the 5-lipoxygenase-activating

protein (FLAP).[1][2] This novel therapeutic agent is under investigation for its potential to treat

chronic inflammatory diseases, particularly coronary artery disease, by attenuating the

production of pro-inflammatory leukotrienes.[1][3] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical and pharmacological

properties, and the mechanism of action of AZD5718. Detailed experimental protocols for key

in vitro assays are also presented to facilitate further research and development.

Chemical Structure and Properties
AZD5718, also known as atuliflapon, is a complex heterocyclic molecule. Its chemical and

physical properties are summarized in the tables below.

Table 1: Chemical Identity of AZD5718
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Identifier Value

IUPAC Name

(1R,2R)‐2‐{4‐[3‐Methyl‐1‐(tetrahydro‐2H‐pyran‐

2‐yl)‐1H‐pyrazol‐5‐yl]benzoyl}‐N‐(4‐oxo‐4,5,6,7‐

tetrahydropyrazolo[1,5‐a]pyrazin‐3‐

yl)cyclohexanecarboxamide[4]

Chemical Formula C₂₉H₃₄N₆O₄[5]

Molecular Weight 530.63 g/mol [5]

CAS Number 2041076-43-9[5]

Table 2: Physicochemical Properties of AZD5718
Property Value Reference

Solubility

Low aqueous solubility.

Soluble in DMSO (89 mg/mL).

[6]

MedChemExpress

logD (pH 7.4) 2.9 [5]

Permeability (Caco-2) High, Papp of 24 × 10⁻⁶ cm/s [5]

Pharmacological Properties
AZD5718 is a reversible and highly potent inhibitor of FLAP, a key protein in the biosynthesis of

leukotrienes. Its pharmacological profile is detailed in the tables below.

Table 3: In Vitro Pharmacology of AZD5718
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Parameter Value Assay Reference

FLAP IC₅₀ 2.0 nM FLAP binding assay [2]

LTB₄ Production IC₅₀ 39 nM
Human whole blood

assay
[2]

Equilibrium

Dissociation Constant

(Kd)

0.0044 µmol/L FLAP binding assay [4]

Binding Off-Rate (koff) 1.27 min⁻¹ FLAP binding assay [4]

Table 4: Pharmacokinetic Properties of AZD5718 in
Humans

Parameter Value Study Population Reference

Absorption Rapidly absorbed Healthy Volunteers [5]

Time to Maximum

Concentration (Tmax)
1 - 2 hours Healthy Volunteers [7]

Terminal Half-life (t½) 10 - 12 hours Healthy Volunteers [5]

Mechanism of Action: Inhibition of the Leukotriene
Biosynthesis Pathway
AZD5718 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase (5-LO) pathway

at its initial step. This pathway is responsible for the production of leukotrienes, which are

potent lipid mediators of inflammation.

In response to inflammatory stimuli, cytosolic phospholipase A₂ (cPLA₂) releases arachidonic

acid (AA) from the cell membrane. For leukotriene synthesis to proceed, AA must be

transferred to the enzyme 5-lipoxygenase (5-LO). This transfer is facilitated by the 5-

lipoxygenase-activating protein (FLAP), an integral membrane protein. AZD5718 binds to

FLAP, preventing the association of 5-LO with the nuclear membrane and the subsequent

transfer of AA. This action effectively blocks the conversion of AA into leukotriene A₄ (LTA₄), the
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precursor to all other leukotrienes, including the potent chemoattractant LTB₄ and the cysteinyl-

leukotrienes (LTC₄, LTD₄, and LTE₄) which are involved in bronchoconstriction and vascular

permeability.
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Figure 1. Mechanism of action of AZD5718 in the leukotriene biosynthesis pathway.

Experimental Protocols
The following are detailed methodologies for key in vitro experiments relevant to the

characterization of AZD5718.

FLAP Binding Assay
This assay is designed to determine the binding affinity of a test compound to the FLAP

protein.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body-img#azd5718-a-technical-guide-to-a-novel-flap-inhibitor
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-a-technical-guide-to-a-novel-flap-inhibitor
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#azd5718-a-technical-guide-to-a-novel-flap-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare membranes from
FLAP-expressing cells

Incubate membranes with radiolabeled
FLAP inhibitor and test compound

Separate bound and free radioligand
(e.g., filtration)

Quantify radioactivity of
bound ligand

Calculate IC₅₀/Kᵢ values

End

Click to download full resolution via product page

Figure 2. Workflow for the FLAP binding assay.

Methodology:

Membrane Preparation:

Culture human neutrophils or a cell line overexpressing human FLAP.

Harvest cells and resuspend in a hypotonic lysis buffer.
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Homogenize the cells and centrifuge to pellet the nuclei and unbroken cells.

Centrifuge the supernatant at high speed to pellet the membranes.

Wash the membrane pellet and resuspend in an appropriate assay buffer.

Determine the protein concentration of the membrane preparation.

Binding Assay:

In a 96-well plate, add the membrane preparation, a radiolabeled FLAP inhibitor (e.g.,

[³H]MK-886), and varying concentrations of AZD5718.

Incubate the plate at room temperature for a specified time to allow binding to reach

equilibrium.

Terminate the binding reaction by rapid filtration through a glass fiber filter plate to

separate bound from free radioligand.

Wash the filters with ice-cold wash buffer.

Allow the filters to dry, and add scintillation cocktail to each well.

Quantify the radioactivity using a scintillation counter.

Data Analysis:

Plot the percentage of specific binding against the logarithm of the inhibitor concentration.

Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve.

Human Whole Blood Assay for LTB₄ Production
This ex vivo assay measures the potency of a FLAP inhibitor in a more physiologically relevant

matrix.

Methodology:

Blood Collection and Preparation:
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Collect fresh human blood from healthy donors into heparinized tubes.

Aliquot the whole blood into tubes for each experimental condition.

Compound Incubation:

Add varying concentrations of AZD5718 or vehicle control to the blood aliquots.

Pre-incubate the samples at 37°C for a specified time.

Stimulation of LTB₄ Production:

Stimulate leukotriene synthesis by adding a calcium ionophore (e.g., A23187).

Incubate the samples at 37°C for a defined period.

Sample Processing and Analysis:

Stop the reaction by adding a quenching solution (e.g., methanol) and placing the samples

on ice.

Centrifuge the samples to pellet the cells and proteins.

Collect the supernatant and analyze the concentration of LTB₄ using a validated method

such as ELISA or LC-MS/MS.

Data Analysis:

Calculate the percentage of LTB₄ inhibition for each concentration of AZD5718 relative to

the vehicle control.

Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration and fitting to a dose-response curve.

Caco-2 Permeability Assay
This in vitro assay is used to predict the intestinal permeability of a compound.

Methodology:
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Cell Culture:

Culture Caco-2 cells on permeable filter supports in a transwell plate for approximately 21

days to allow for differentiation and formation of a confluent monolayer.

Monitor the integrity of the cell monolayer by measuring the transepithelial electrical

resistance (TEER).

Permeability Assay:

Wash the Caco-2 monolayers with a pre-warmed transport buffer.

Add the transport buffer containing AZD5718 to the apical (A) or basolateral (B) side of the

monolayer.

At specified time points, collect samples from the receiver compartment (B for A-to-B

transport, A for B-to-A transport).

Replace the collected volume with fresh transport buffer.

Sample Analysis:

Analyze the concentration of AZD5718 in the collected samples using LC-MS/MS.

Data Analysis:

Calculate the apparent permeability coefficient (Papp) using the following equation: Papp

= (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the filter,

and C₀ is the initial concentration in the donor compartment.

Calculate the efflux ratio (Papp(B-A) / Papp(A-B)) to assess the potential for active efflux.

Hepatocyte Metabolic Stability Assay
This assay assesses the metabolic stability of a compound in the presence of liver cells.

Methodology:

Hepatocyte Preparation:
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Thaw cryopreserved human hepatocytes and resuspend them in incubation medium.

Determine the cell viability and concentration.

Incubation:

Incubate the hepatocyte suspension with AZD5718 at a final concentration in a 96-well

plate at 37°C with shaking.

At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the incubation

mixture.

Reaction Termination and Sample Processing:

Stop the metabolic reaction by adding a quenching solution (e.g., acetonitrile) to the

aliquots.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a new plate for analysis.

Sample Analysis:

Analyze the concentration of the remaining parent compound (AZD5718) in the

supernatant using LC-MS/MS.

Data Analysis:

Plot the natural logarithm of the percentage of the remaining parent compound against

time.

Determine the in vitro half-life (t½) from the slope of the linear regression.

Calculate the in vitro intrinsic clearance (CLint).

Conclusion
AZD5718 is a promising FLAP inhibitor with a well-characterized chemical structure and

pharmacological profile. Its potent inhibition of the leukotriene biosynthesis pathway provides a
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strong rationale for its development in the treatment of inflammatory diseases. The

experimental protocols provided in this guide offer a framework for the continued investigation

and characterization of AZD5718 and other novel FLAP inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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